Ergosterol Acetate
Ergosterol Acetate
Brand Name:
Vulcanchem
CAS No.:
2418-45-3
VCID:
VC0017722
InChI:
InChI=1S/C30H46O2/c1-19(2)20(3)8-9-21(4)26-12-13-27-25-11-10-23-18-24(32-22(5)31)14-16-29(23,6)28(25)15-17-30(26,27)7/h8-11,19-21,24,26-28H,12-18H2,1-7H3/b9-8+/t20-,21+,24-,26+,27-,28-,29-,30+/m0/s1
SMILES:
CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)OC(=O)C)C)C
Molecular Formula:
C₃₀H₄₆O₂
Molecular Weight:
438.7 g/mol
Ergosterol Acetate
CAS No.: 2418-45-3
Reference Standards
VCID: VC0017722
Molecular Formula: C₃₀H₄₆O₂
Molecular Weight: 438.7 g/mol
| CAS No. | 2418-45-3 |
|---|---|
| Product Name | Ergosterol Acetate |
| Molecular Formula | C₃₀H₄₆O₂ |
| Molecular Weight | 438.7 g/mol |
| IUPAC Name | [(3S,9S,10R,13R,14R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C30H46O2/c1-19(2)20(3)8-9-21(4)26-12-13-27-25-11-10-23-18-24(32-22(5)31)14-16-29(23,6)28(25)15-17-30(26,27)7/h8-11,19-21,24,26-28H,12-18H2,1-7H3/b9-8+/t20-,21+,24-,26+,27-,28-,29-,30+/m0/s1 |
| Standard InChIKey | NGEVNHYPVVOXPB-RZZBNZQCSA-N |
| Isomeric SMILES | C[C@H](/C=C/[C@H](C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC=C4[C@@]3(CC[C@@H](C4)OC(=O)C)C)C |
| SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)OC(=O)C)C)C |
| Canonical SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)OC(=O)C)C)C |
| Synonyms | (3β,22E)-Ergosta-5,7,22-trien-3β-ol 3-Acetate; Ergosta-5,7,22-trien-3β-ol Acetate; Ergosteryl 3β-Acetate; |
| PubChem Compound | 6436903 |
| Last Modified | Nov 11 2021 |
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